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Sodium Octyl Sulfate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical

properties of sodium octyl sulfate (SOS). The information is curated for researchers,

scientists, and professionals in drug development who utilize this anionic surfactant in their

work. This guide includes key quantitative data, detailed experimental protocols, and

visualizations of experimental workflows.

Core Physical and Chemical Properties
Sodium octyl sulfate is an anionic surfactant widely used in various industrial and research

applications, including as a detergent, emulsifier, and an ion-pairing reagent in high-

performance liquid chromatography (HPLC).[1][2] Its amphiphilic nature, consisting of a

hydrophobic octyl chain and a hydrophilic sulfate group, governs its behavior in aqueous and

non-aqueous solutions.

Quantitative Data Summary
The physical and chemical properties of sodium octyl sulfate are summarized in the tables

below for easy reference and comparison.
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Table 1: General and Physical Properties of Sodium Octyl Sulfate

Property Value Source(s)

Chemical Formula C₈H₁₇NaO₄S [3][4][5]

Molecular Weight 232.27 g/mol [3][5][6]

Appearance
White to off-white powder or

crystals
[1][3]

Melting Point 195 °C (with decomposition) [6][7][8]

Boiling Point Decomposes [1]

Density 1.04 g/cm³ [4][6]

Solubility in Water 20 mg/mL [2][6]

Critical Micelle Concentration

(CMC)
0.13 M [9][10]

pH (1% solution) 6 - 8 [7]

Table 2: Chemical and Safety Properties of Sodium Octyl Sulfate
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Property Value/Information Source(s)

CAS Number 142-31-4 [3][5]

EC Number 205-535-5 [6][7]

Stability
Stable under normal

conditions.
[5][11]

Reactivity
Avoid contact with strong

oxidizing agents.
[5][11]

Decomposition Products

Upon combustion, may

produce carbon monoxide,

carbon dioxide, and sulfur

oxides.

[10][11]

Hydrolysis

Relatively stable below its

CMC but hydrolysis can occur

in acidic solutions, particularly

above the CMC.[4] The

hydrolysis involves the

cleavage of the ester bond to

produce octanol and sodium

bisulfate.[6]

[4][6]

Experimental Protocols
This section provides detailed methodologies for determining key properties of sodium octyl
sulfate.

Determination of Critical Micelle Concentration (CMC) by
Conductivity Measurement
The CMC is a fundamental property of surfactants, marking the concentration at which micelle

formation begins. The conductivity method is a common and reliable technique for its

determination.
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Principle: Below the CMC, sodium octyl sulfate exists as individual ions (Na⁺ and

C₈H₁₇SO₄⁻), and the conductivity of the solution increases linearly with concentration. Above

the CMC, additional surfactant molecules form micelles. While the micelles are charged, their

mobility is lower than that of the individual ions. Consequently, the rate of increase in

conductivity with concentration decreases, resulting in a distinct break in the conductivity

versus concentration plot, which corresponds to the CMC.[3]

Apparatus and Reagents:

Conductivity meter with a dipping cell

Magnetic stirrer and stir bar

Burette

Beaker

Sodium octyl sulfate (high purity)

Deionized water

Procedure:

Prepare a stock solution of sodium octyl sulfate of a known concentration (e.g., 0.5 M) in

deionized water.

Add a known volume of deionized water to a beaker placed on a magnetic stirrer.

Immerse the conductivity cell in the water and allow the reading to stabilize. Record the initial

conductivity.

Titrate the deionized water with the sodium octyl sulfate stock solution by adding small,

precise increments (e.g., 0.1 mL) from the burette.

After each addition, allow the solution to mix thoroughly and the conductivity reading to

stabilize before recording the value.

Continue the titration well beyond the expected CMC.
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Plot the measured conductivity as a function of the sodium octyl sulfate concentration.

The plot will show two linear regions with different slopes. The point of intersection of these

two lines is the Critical Micelle Concentration.[3]
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Figure 1. Workflow for CMC determination by conductivity.

Applications and Experimental Workflows
Sodium octyl sulfate is utilized in various scientific and industrial applications. Below are

examples of its use with corresponding workflow diagrams.

Micellar Electrokinetic Chromatography (MEKC)
MEKC is a powerful separation technique in capillary electrophoresis that employs micelles to

separate neutral analytes. Sodium octyl sulfate is a commonly used surfactant for creating

the micellar pseudostationary phase.[12][13]

Principle: In a capillary filled with a buffer solution containing sodium octyl sulfate above its

CMC, an electric field is applied. The electroosmotic flow (EOF) moves the bulk solution

towards the cathode. The anionic micelles of sodium octyl sulfate have their own

electrophoretic mobility towards the anode, but the EOF is typically stronger, resulting in a net

migration of the micelles towards the cathode at a slower rate than the bulk flow. Neutral
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analytes in the sample partition between the aqueous buffer (mobile phase) and the

hydrophobic interior of the micelles (pseudostationary phase). This differential partitioning leads

to their separation.[12][13]
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Figure 2. Principle of MEKC using sodium octyl sulfate.

Protein Denaturation Studies
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Anionic surfactants like sodium octyl sulfate are known to interact with proteins, often leading

to denaturation. This property is exploited in techniques like SDS-PAGE and in studies aimed

at understanding protein folding and stability.

Logical Relationship: The interaction between sodium octyl sulfate and a protein is

concentration-dependent. At low concentrations, individual surfactant molecules can bind to the

protein. As the concentration increases towards the CMC, cooperative binding occurs, leading

to the unfolding of the protein's tertiary and secondary structures. Above the CMC, the protein

can become saturated with the surfactant, forming a protein-micelle complex.
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Figure 3. Logical relationship of protein denaturation by SOS.

Stability and Reactivity Profile
Stability: Sodium octyl sulfate is generally stable under recommended storage conditions

(room temperature, dry environment).[11] However, it is susceptible to hydrolysis in acidic

conditions, a process that is accelerated at concentrations above the CMC.[4]

Reactivity: The primary reactivity concern for sodium octyl sulfate is its incompatibility with

strong oxidizing agents.[5][11] Contact with strong oxidizers can lead to vigorous reactions and
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potentially ignition.

Decomposition: Thermal decomposition of sodium octyl sulfate, especially during

combustion, can release hazardous gases, including oxides of carbon and sulfur.[10][11]

Conclusion
This technical guide has provided a detailed overview of the physical and chemical properties

of sodium octyl sulfate, along with practical experimental protocols and visualizations of its

applications. The compiled data and methodologies are intended to be a valuable resource for

researchers, scientists, and drug development professionals, facilitating the effective and safe

use of this versatile anionic surfactant in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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